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A Comparative Guide to NICKEL-62 Enrichment
Methodologies
For Researchers, Scientists, and Drug Development Professionals

The stable isotope Nickel-62 (⁶²Ni) is a critical precursor in the production of the radioisotope

Nickel-63 (⁶³Ni), which finds extensive applications in drug development, environmental tracing,

and as an energy source for betavoltaic devices. The low natural abundance of ⁶²Ni,

approximately 3.63%, necessitates highly efficient enrichment methods to meet the growing

demand for high-purity ⁶²Ni.[1][2][3] This guide provides a comprehensive comparison of the

leading enrichment technologies, offering insights into their performance, underlying principles,

and experimental protocols.

Performance Comparison of NICKEL-62 Enrichment
Methods
The selection of an appropriate enrichment method depends on several factors, including the

desired enrichment level, production scale, cost considerations, and the intended application of

the enriched material. The following table summarizes the key performance indicators of the

three primary methods for ⁶²Ni enrichment: Atomic Vapor Laser Isotope Separation (AVLIS),

Gas Centrifugation, and Electromagnetic Isotope Separation (EMIS).
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Performance Metric

Atomic Vapor Laser

Isotope Separation

(AVLIS)

Gas Centrifugation

Electromagnetic

Isotope Separation

(EMIS)

Enrichment Level Up to 90%[4][5]
>95% (up to 99% for

⁶²Ni and ⁶⁴Ni)[5]
86-99%[1][4]

Production Rate
Theoretically 75

mg/day[4][5]

Tens of grams (for all

stable Ni isotopes)[6]

Low (specific rate for

⁶²Ni not publicly

available)[7]

Feed Material
Elemental Nickel

Vapor

Volatile Nickel

Compounds (e.g.,

Ni(PF₃)₄, Ni(CO)₄)[5]

[7]

Nickel compounds

(e.g., salts)

Energy Consumption Moderate to High

Low (about 50 times

more efficient than

gaseous diffusion)[8]

High

Cost
High (developmental

stage)
Moderate to High

Very High

(>$20,000/gram for

high enrichment)[1]

Selectivity Very High High Very High

Technological Maturity
Developmental for

Nickel

Mature and widely

used for various

isotopes

Mature, used for a

wide range of isotopes

Detailed Experimental Methodologies
Atomic Vapor Laser Isotope Separation (AVLIS)
The AVLIS process for ⁶²Ni enrichment is based on the selective photoionization of ⁶²Ni atoms

from a vaporized stream of natural nickel. This selectivity is achieved by precisely tuning lasers

to the specific isotopic shifts in the atomic energy levels of ⁶²Ni.

Experimental Protocol:
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Vaporization: A sample of natural nickel is heated in a vacuum chamber to generate an

atomic beam of nickel vapor.

Selective Excitation and Ionization: The atomic beam is irradiated with a sequence of laser

pulses. A theoretically optimized three-step photoionization scheme is employed:

Step 1: A laser with a specific wavelength excites the ⁶²Ni atoms to a higher energy level.

Step 2: A second laser further excites the already excited ⁶²Ni atoms to an even higher

energy state.

Step 3: A third laser provides the final energy required to ionize the highly excited ⁶²Ni

atoms, leaving other nickel isotopes in a neutral state. The optimal bandwidths for the

excitation lasers have been theoretically determined to be 200 MHz, 1200 MHz, and 1200

MHz.[4][5]

Extraction: The positively charged ⁶²Ni ions are then deflected by an electrostatic or

magnetic field and collected on a charged plate.

Collection: The enriched ⁶²Ni is deposited on the collection plate, while the neutral, non-

selected isotopes pass through the laser interaction zone and are collected separately as

depleted nickel.
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Step 1: Vaporization
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Figure 1: Experimental workflow for NICKEL-62 enrichment using the AVLIS method.

Gas Centrifugation
Gas centrifugation separates isotopes based on their mass differences by spinning a gaseous

compound of the element at very high speeds. For nickel, a volatile compound is required.

Experimental Protocol:

Feed Gas Preparation: A volatile nickel compound, such as nickel tetracarbonyl (Ni(CO)₄) or

tetrafluorophosphine-nickel (Ni(PF₃)₄), is synthesized.[5][7] Ni(PF₃)₄ is noted as a commonly

used working gas.[5]

Centrifugation: The gaseous nickel compound is fed into a series of interconnected

centrifuges, known as a cascade. Each centrifuge contains a rotor that spins at high velocity.
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Isotope Separation: The centrifugal force pushes the heavier molecules (containing heavier

nickel isotopes like ⁶⁴Ni) towards the rotor wall, while the lighter molecules (containing ⁶²Ni)

remain closer to the center.

Extraction: The gas stream is separated into two fractions: an enriched stream (higher

concentration of ⁶²Ni) from the center and a depleted stream (lower concentration of ⁶²Ni)

from the periphery.

Cascading: The enriched fraction from one centrifuge is fed into the next centrifuge in the

cascade for further enrichment, while the depleted fraction is recycled to an earlier stage.

This process is repeated through multiple stages to achieve the desired high level of

enrichment. Non-steady-state separation methods have been effectively used for the

extraction of ⁶²Ni and ⁶⁴Ni.[5][6]

Conversion: After enrichment, the volatile nickel compound is converted back to metallic

nickel or another desired chemical form.
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Figure 2: Workflow for NICKEL-62 enrichment via the Gas Centrifugation method.
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Electromagnetic Isotope Separation (EMIS)
EMIS utilizes the principle of mass spectrometry on a large scale. Ions of different isotopes are

separated based on their mass-to-charge ratio as they travel through a magnetic field.

Experimental Protocol:

Ion Source: A nickel compound is vaporized and ionized in an ion source to create a beam of

positively charged nickel ions.

Acceleration: The nickel ions are accelerated by an electric field to a high, uniform velocity.

Magnetic Separation: The high-velocity ion beam enters a strong, uniform magnetic field that

is perpendicular to the direction of ion travel. The magnetic field forces the ions to travel in a

circular path. The radius of this path is proportional to the mass of the ion; therefore, lighter

ions (⁶²Ni⁺) will have a smaller radius of curvature than heavier ions.

Collection: Spatially separated collectors, or "pockets," are positioned to intercept the beams

of the different nickel isotopes. The ⁶²Ni⁺ ions are collected in a specific pocket.

Recovery: The collected enriched ⁶²Ni is then chemically recovered from the collector. This

method is known for its high purity but also for its inefficiency, with a significant portion of the

feed material being lost within the separation apparatus.[9]

Step 1: Ion Generation Step 2: Acceleration & Separation

Step 3: Collection
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Other Ni Isotopes Collector
Heavier Path

Click to download full resolution via product page

Figure 3: The logical workflow of the Electromagnetic Isotope Separation (EMIS) process.
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Conclusion
The choice of a NICKEL-62 enrichment method is a trade-off between desired purity,

production scale, and cost. Gas centrifugation stands out as a mature and efficient technology

for large-scale production of highly enriched ⁶²Ni. AVLIS shows promise for high selectivity and

potentially lower operational costs in the future, although it is still in a developmental stage for

nickel. EMIS, while capable of producing the highest purity material, is generally a less efficient

and more costly process, making it suitable for applications where exceptional purity is

paramount and production volume is a secondary concern. For researchers and professionals

in drug development, understanding the nuances of these enrichment methods is crucial for

sourcing the appropriate quality and quantity of ⁶²Ni for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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